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Compound of Interest

Compound Name: Sulcofuron-sodium

Cat. No.: B1264833 Get Quote

Disclaimer: This technical guide compiles available information on Sulcofuron-sodium and

supplements it with data from analogous sulfonylurea compounds to provide a comprehensive

overview of its expected environmental behavior. It is critical to note that specific experimental

data on the environmental fate and transport of Sulcofuron-sodium are scarce in publicly

accessible literature. The information presented herein should be interpreted with this limitation

in mind, and further targeted studies are necessary for a definitive assessment.

Introduction
Sulcofuron-sodium, the sodium salt of sulcofuron, is an organochlorine insecticide and a

member of the phenylurea chemical class.[1] It is primarily used to moth-proof wool fabrics in

the textile industry. Understanding the environmental fate and transport of Sulcofuron-sodium
is crucial for assessing its potential ecological impact. This guide provides a detailed overview

of its physicochemical properties, expected degradation pathways, mobility in soil and water,

and potential for bioaccumulation, based on available data and information from structurally

similar sulfonylurea herbicides.

Physicochemical Properties
The environmental behavior of a chemical is significantly influenced by its physical and

chemical properties. While a complete dataset for Sulcofuron-sodium is not available, some

key properties have been reported.
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Property Value Source

Chemical Formula C₁₉H₁₁Cl₄N₂NaO₅S PubChem[1]

Molecular Weight 544.2 g/mol PubChem[1]

CAS Registry Number 3567-25-7 (for sodium salt) AERU[2]

Parent Acid CAS RN 24019-05-4 (for sulcofuron) AERU[2]

Log Kow (Octanol-Water

Partition Coefficient) of Parent

Acid

5.3 (Estimated) PubChem[1]

Note: The high estimated Log Kow of the parent acid, sulcofuron, suggests a tendency to

partition to organic matter, which would influence its sorption in soil and potential for

bioaccumulation. However, as Sulcofuron-sodium is a salt, its behavior in aqueous

environments will be influenced by its dissociation.

Environmental Fate
The environmental fate of a pesticide describes its transformation and movement in various

environmental compartments, including soil, water, and air.

Degradation
Degradation is the breakdown of a chemical into simpler compounds. This can occur through

biological processes (biotic degradation) or chemical reactions (abiotic degradation).

Hydrolysis: This process involves the breakdown of a chemical by reaction with water. For

sulfonylurea herbicides, hydrolysis is a key degradation pathway and is often pH-dependent.[3]

Studies on analogous compounds show that cleavage of the sulfonylurea bridge is a primary

hydrolysis mechanism.[3] For instance, rimsulfuron, another sulfonylurea, hydrolyzes rapidly,

with a half-life of a few days in aqueous solutions.[4]

Photolysis: Photolysis is the degradation of a chemical by sunlight. While it can be a significant

degradation route for some pesticides, its importance for Sulcofuron-sodium is not

documented. For some sulfonylureas, hydrolysis can be faster than photolysis.[3]
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Soil Metabolism: Microbial degradation in soil is a critical process for the dissipation of many

pesticides. For sulfonylurea herbicides, this process can be significant, with half-lives in soil

ranging from a few days to several weeks, depending on soil type, temperature, and moisture

content.[3][5] The degradation often involves microbial cleavage of the sulfonylurea bridge.

Aquatic Metabolism: In aquatic systems, both microbial degradation in the water column and in

sediments contribute to the breakdown of pesticides. Studies on other sulfonylureas have

shown that degradation can be faster in aerobic aquatic systems compared to sterile buffer

solutions, indicating the important role of microorganisms.[3]

Mobility
Mobility refers to the movement of a chemical within and between environmental

compartments.

Sorption: The tendency of a chemical to bind to soil particles is a key factor controlling its

mobility. This is quantified by the soil sorption coefficient (Koc).[6] A high Koc value indicates

strong binding to soil organic carbon and low mobility. Given the high estimated Log Kow of the

parent acid, sulcofuron is expected to have a significant affinity for soil organic matter, which

would limit its leaching potential.

Leaching: Leaching is the downward movement of a chemical through the soil profile with

water. Chemicals with low sorption and high persistence have a higher potential to leach into

groundwater. The leaching potential of Sulcofuron-sodium has not been experimentally

determined.

Bioaccumulation
Bioaccumulation is the process by which a chemical is taken up by an organism from the

environment, leading to a concentration in the organism that is higher than in the surrounding

medium. The bioconcentration factor (BCF) is a measure of this potential.[7] Chemicals with a

high Log Kow often have a higher potential to bioaccumulate in the fatty tissues of organisms.

The high estimated Log Kow of sulcofuron suggests a potential for bioaccumulation, but

experimental BCF data are needed for confirmation.
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Quantitative Data on Environmental Fate (Based on
Analogous Sulfonylurea Herbicides)
Disclaimer: The following table presents a range of typical environmental fate data for other

sulfonylurea herbicides. These values are for illustrative purposes only and do not represent

measured data for Sulcofuron-sodium.

Parameter
Typical Range for
Sulfonylureas

Environmental
Compartment

Significance

Soil DT₅₀ (Half-life) 6 - 55 days Soil

Persistence in the

terrestrial

environment.[3][4]

Hydrolysis DT₅₀ (Half-

life)

0.42 - 44 days (pH

dependent)
Water

Persistence in aquatic

environments.[3]

Soil Koc (Sorption

Coefficient)

Weakly to moderately

sorbed
Soil

Mobility and potential

for leaching.[3]

Bioconcentration

Factor (BCF)

Low to moderate

potential
Biota

Potential to

accumulate in

organisms.

Experimental Protocols
Standardized test guidelines, primarily from the Organisation for Economic Co-operation and

Development (OECD), are used to determine the environmental fate of pesticides. Key

protocols relevant to Sulcofuron-sodium would include:

OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method: This protocol is used

to determine the soil sorption coefficient (Koc).

OECD 111: Hydrolysis as a Function of pH: This test determines the rate of abiotic

degradation in water at different pH levels.

OECD 307: Aerobic and Anaerobic Transformation in Soil: This study measures the rate and

pathway of degradation in soil under different oxygen conditions.
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OECD 308: Aerobic and Anaerobic Transformation in Aquatic Sediment Systems: This

protocol assesses the degradation and partitioning in a system containing both water and

sediment.

OECD 316: Phototransformation of Chemicals in Water – Direct Photolysis: This guideline is

used to determine the rate of degradation by sunlight in water.

OECD 305: Bioaccumulation in Fish: Aqueous and Dietary Exposure: This study measures

the bioconcentration factor (BCF) in fish.

Visualizations of Potential Environmental Fate
Pathways
The following diagrams, generated using the DOT language, illustrate generalized pathways for

the environmental fate and transport of a sulfonylurea pesticide like sulcofuron.

Caption: Generalized degradation pathway for a sulfonylurea pesticide.

Caption: Potential environmental transport pathways for Sulcofuron-sodium.

Conclusion and Data Gaps
Sulcofuron-sodium is an insecticide used in the textile industry. While its basic

physicochemical properties are known, there is a significant lack of publicly available data on

its environmental fate and transport. Based on its chemical structure and information from

analogous sulfonylurea compounds, it is expected to degrade in soil and water primarily

through hydrolysis and microbial action, with the rate being influenced by environmental factors

such as pH. Its high estimated Log Kow suggests a potential for sorption to soil and

bioaccumulation.

The primary data gaps that need to be addressed through experimental studies for a

comprehensive environmental risk assessment of Sulcofuron-sodium include:

Quantitative degradation rates (DT₅₀ values) in soil, water, and sediment under various

conditions.

Experimentally determined soil sorption coefficient (Koc) to accurately predict its mobility.
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An experimentally determined bioconcentration factor (BCF) to assess its potential to

accumulate in organisms.

Identification of major degradation products and their environmental behavior.

Photolysis studies to determine the role of sunlight in its degradation.

Without these key data points, any assessment of the environmental risk posed by

Sulcofuron-sodium remains preliminary and reliant on extrapolations from related

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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